Cas no 2034346-90-0 (4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide)

4-Cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide is a sulfonamide derivative featuring a cyano-substituted benzene ring and a thiophene-phenyl hydroxyethyl moiety. This compound is of interest in medicinal chemistry due to its potential as a biologically active scaffold, particularly in targeting enzyme inhibition or receptor modulation. The presence of the sulfonamide group enhances binding affinity, while the thiophene and cyano functionalities contribute to electronic and steric properties, improving selectivity. Its well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery. The hydroxyl group further provides a handle for derivatization, increasing its utility in synthetic applications.
4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide structure
2034346-90-0 structure
Product Name:4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide
CAS No:2034346-90-0
MF:C19H16N2O3S2
MW:384.471941947937
CID:5335976
Update Time:2025-10-23

4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)benzenesulfonamide
    • 4-cyano-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]benzenesulfonamide
    • 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide
    • Inchi: 1S/C19H16N2O3S2/c20-11-14-1-7-18(8-2-14)26(23,24)21-12-19(22)16-5-3-15(4-6-16)17-9-10-25-13-17/h1-10,13,19,21-22H,12H2
    • InChI Key: KRKGENNSAOJVIE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C#N)=CC=1)(NCC(C1C=CC(C2=CSC=C2)=CC=1)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 594
  • XLogP3: 2.8
  • Topological Polar Surface Area: 127

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Additional information on 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide

Comprehensive Guide to 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide (CAS No. 2034346-90-0)

4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide (CAS No. 2034346-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonamide derivative features a unique molecular structure combining a cyano group, hydroxyethyl moiety, and thiophene-phenyl hybrid, making it particularly interesting for drug discovery and advanced material applications.

The compound's molecular formula and weight, along with its precise chemical structure, contribute to its distinctive properties. Researchers are particularly interested in its potential as a biological active compound, with studies focusing on its possible interactions with various enzyme systems. The presence of both sulfonamide and cyano functional groups suggests potential applications in developing novel therapeutic agents, especially in areas like metabolic disorder treatments.

Recent trends in medicinal chemistry have shown increased interest in thiophene-containing compounds due to their diverse biological activities. The 4-(thiophen-3-yl)phenyl moiety in this molecule aligns perfectly with current research directions in drug development. Pharmaceutical companies and academic labs are actively investigating similar structures for their potential in addressing unmet medical needs, particularly in chronic disease management.

From a materials science perspective, the combination of aromatic systems with polar functional groups makes this compound potentially valuable for creating advanced polymers or organic electronic materials. The electron-withdrawing cyano group and electron-donating thiophene could enable interesting electronic properties, relevant to developing new organic semiconductors or photovoltaic materials.

The synthetic route to 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide typically involves multi-step organic transformations. Key steps often include Suzuki coupling for constructing the biaryl system, followed by sulfonamide formation and subsequent functional group modifications. Process optimization for this compound remains an active area of research, with scientists exploring more efficient and sustainable synthetic protocols.

Analytical characterization of this compound presents some unique challenges due to its structural complexity. Advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. The compound's stability under various conditions is another important consideration for potential applications, with studies focusing on its behavior under different pH and temperature conditions.

In the context of current drug discovery trends, this compound's structural features make it particularly relevant to several therapeutic areas. The sulfonamide group is known to interact with various biological targets, while the thiophene moiety can contribute to improved pharmacokinetic properties. Researchers are investigating its potential as a lead compound for developing new treatments in areas such as inflammation management and metabolic regulation.

The commercial availability of 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide (CAS No. 2034346-90-0) has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels suitable for different research applications. Pricing trends indicate steady demand in the pharmaceutical and materials science sectors.

From a regulatory perspective, this compound is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult local regulations and implement appropriate safety measures when handling any chemical substance. Proper material safety data should be reviewed before experimental work begins.

Future research directions for 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide are likely to focus on expanding its potential applications. Areas of particular interest include exploring its biological activity profile more comprehensively, developing improved synthetic methods, and investigating its utility in materials science applications. The compound's unique structural features continue to make it an attractive subject for interdisciplinary research.

For researchers working with this compound, several practical considerations are important. Solubility characteristics, storage conditions, and handling procedures should all be carefully evaluated. The compound typically shows good stability when stored properly, but like many organic sulfonamides, it may require protection from moisture and extreme temperatures for long-term storage.

The scientific literature contains growing references to 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide and related structures. Recent publications have explored its potential as a building block for more complex molecules and investigated its fundamental chemical properties. These studies contribute to a better understanding of structure-activity relationships in this class of compounds.

In conclusion, 4-cyano-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzene-1-sulfonamide (CAS No. 2034346-90-0) represents an intriguing compound with significant potential across multiple research areas. Its unique combination of structural features continues to attract attention from both pharmaceutical and materials science researchers. As investigation into this compound progresses, it may lead to important advancements in drug discovery and material development.

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